Cas no 2060043-77-6 (2-(4-fluorophenyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one)

• Product Name: 2-(4-fluorophenyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one
• CAS No: 2060043-77-6
• MF: C₁₄H₁₃FN₂O
• MW: 244.264226675034
• MDL: MFCD30487415
• CID: 5212593
• PubChem ID: 137702407
• Update Time: 2025-06-09

2-(4-fluorophenyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrimidin-4(6H)-one, 2-(4-fluorophenyl)-7,8-dihydro-7-methyl-
• 2-(4-fluorophenyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one

• MDL： MFCD30487415
• Inchi： 1S/C14H13FN2O/c1-9-6-13-16-12(7-14(18)17(13)8-9)10-2-4-11(15)5-3-10/h2-5,7,9H,6,8H2,1H3
• InChI Key： IASLYAMHZHMBJT-UHFFFAOYSA-N
• SMILES： C12CC(C)CN1C(=O)C=C(C1=CC=C(F)C=C1)N=2

Additional information on 2-(4-fluorophenyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one

Recent Advances in the Study of 2-(4-fluorophenyl)-7-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one (CAS: 2060043-77-6)

The compound 2-(4-fluorophenyl)-7-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one (CAS: 2060043-77-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by a pyrrolopyrimidinone core, has been explored for its bioactivity in various disease models, particularly in oncology and neurodegenerative disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific kinase pathways, particularly those involved in cell proliferation and survival. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-(4-fluorophenyl)-7-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one exhibits selective inhibition against a subset of protein kinases, including those implicated in cancer progression. The study utilized a combination of in vitro enzymatic assays and molecular docking simulations to identify the binding interactions and selectivity profile of the compound.

Further investigations have explored the compound's potential as a neuroprotective agent. A 2024 study in ACS Chemical Neuroscience reported that 2-(4-fluorophenyl)-7-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one showed promising results in reducing oxidative stress and apoptosis in neuronal cell models of Alzheimer's disease. The study highlighted the compound's ability to cross the blood-brain barrier, a critical factor for its development as a therapeutic agent for neurodegenerative conditions.

In addition to its biological activity, recent synthetic chemistry efforts have focused on improving the scalability and yield of 2-(4-fluorophenyl)-7-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one. A 2023 publication in Organic Process Research & Development detailed a novel multi-step synthesis route that significantly enhanced the compound's purity and reduced production costs. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Despite these promising developments, challenges remain in the development of 2-(4-fluorophenyl)-7-methyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one as a therapeutic agent. Current research is addressing issues related to its metabolic stability and potential off-target effects. Ongoing studies are also exploring structural modifications to enhance its potency and selectivity. The compound's unique chemical structure and diverse biological activities make it a valuable candidate for further investigation in drug discovery programs.